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Compound of Interest

Compound Name: Chlorbromuron

Cat. No.: B083572 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Chlorbromuron, a now-obsolete herbicide. The following procedures are designed to ensure

the safety of laboratory personnel and compliance with general hazardous waste regulations.

Given that Chlorbromuron is no longer in common use, specific disposal guidelines are not

readily available; therefore, adherence to general best practices for hazardous chemical waste

is critical. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Immediate Safety and Handling Precautions
Chlorbromuron is harmful if swallowed, causes skin and eye irritation, and may cause

respiratory irritation.[1] It is also recognized as being harmful to aquatic life with long-lasting

effects.[1] When handling Chlorbromuron, appropriate personal protective equipment (PPE) is

mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

respirator may be required. Consult your EHS department for specific respirator

requirements.

**Step-by-Step Disposal Protocol for Chlorbromuron
Waste
This protocol covers solid Chlorbromuron, solutions containing Chlorbromuron, and

contaminated labware.

Step 1: Waste Identification and Segregation

Identify: Clearly label all waste containing Chlorbromuron as "Hazardous Waste -

Chlorbromuron".

Segregate: Do not mix Chlorbromuron waste with other chemical waste streams unless

explicitly approved by your EHS department. Store it separately from incompatible materials,

particularly strong oxidizing agents, acids, and bases to prevent violent reactions or the

emission of toxic gases.[2]

Step 2: Container Selection and Management

Choose a Compatible Container: Use a container that is in good condition and compatible

with Chlorbromuron. For solid waste, a securely sealable plastic or glass container is

appropriate. For liquid waste, use a leak-proof container with a screw-on cap.[3][4] Avoid

using food-grade containers like milk jugs.[5]

Labeling: Affix a hazardous waste tag to the container immediately. Fill out all required

information, including the chemical name ("Chlorbromuron"), concentration, and date.

Keep Containers Closed: Waste containers must be kept securely closed at all times, except

when adding waste.[3][4]

Step 3: Waste Accumulation and Storage

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

must be at or near the point of generation.[2]
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Secondary Containment: Place the primary waste container within a secondary container,

such as a chemical-resistant tray or bin, to contain any potential leaks or spills.[3] The

secondary container should be able to hold 110% of the volume of the primary container.[3]

Storage Limits: Do not exceed the storage time limits for SAAs as defined by your institution

and local regulations. A partially filled container may remain in an SAA for up to one year, but

a full container must be removed within three days.[2]

Step 4: Disposal of Empty Containers

Triple Rinsing: Empty containers that held Chlorbromuron must be triple-rinsed.[4][6]

Rinse the container with a suitable solvent (e.g., methanol or another solvent in which

Chlorbromuron is soluble).

Collect this first rinsate as hazardous waste and add it to your Chlorbromuron waste

container.

Repeat the rinse two more times, collecting the rinsate each time.[4]

Final Disposal: After triple rinsing and allowing the container to air dry, it may be disposed of

in the regular trash, unless your local regulations state otherwise.[4]

Step 5: Arranging for Final Disposal

Contact EHS: Once your waste container is full or you are approaching the storage time

limit, contact your institution's EHS department to arrange for pickup and final disposal.

Recommended Disposal Method: The recommended disposal method for obsolete

pesticides like Chlorbromuron is often high-temperature incineration.[7][8] Landfilling may

be an option, but regulations are subject to significant change, and consultation with

environmental agencies is required.[9] Your EHS department will manage the final disposal

process.

Quantitative Data Summary
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Parameter Value/Information

Chemical Formula C₉H₁₀BrClN₂O₂

Molar Mass 293.54 g/mol [9]

Solubility in Water 35 mg/L (at 20 °C)[9]

Recommended Disposal

High-temperature incineration is a common

method for similar phenylurea herbicides.[7][8]

Final determination is made by certified

hazardous waste disposal facilities in

accordance with local, state, and federal

regulations.[1]

UN Number (Transport)
UN3077 (for Environmentally hazardous

substance, solid, n.o.s.)[10]

Experimental Protocols
While standard laboratory practice does not involve on-site chemical treatment of hazardous

waste, research has been conducted on methods to degrade Chlorbromuron in aqueous

solutions. One such method is the electro-Fenton process. This advanced oxidation process

has been shown to achieve over 98% removal of total organic carbon from Chlorbromuron-

contaminated water under optimized conditions.[11] The efficiency of this process is influenced

by factors such as cell voltage, pH, and the initial herbicide concentration.[11] It is important to

note that this is a specialized experimental procedure and should not be attempted for routine

waste disposal in a standard laboratory setting.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Chlorbromuron
waste from a laboratory setting.
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Caption: Workflow for the safe disposal of Chlorbromuron waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b083572?utm_src=pdf-custom-synthesis
http://cdn.chemservice.com/product/msdsnew/External/English/N-14426%20English%20SDS%20US.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://pubchem.ncbi.nlm.nih.gov/compound/Metobromuron
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroxuron
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorbromuron
https://www.accustandard.com/prod0006007.html
https://pubmed.ncbi.nlm.nih.gov/18986666/
https://pubmed.ncbi.nlm.nih.gov/18986666/
https://www.benchchem.com/product/b083572#chlorbromuron-proper-disposal-procedures
https://www.benchchem.com/product/b083572#chlorbromuron-proper-disposal-procedures
https://www.benchchem.com/product/b083572#chlorbromuron-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083572?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

